Cas no 1261824-86-5 (5-Fluoro-4'-(trifluoromethyl)biphenyl-2-carbonyl chloride)

• Product Name: 5-Fluoro-4'-(trifluoromethyl)biphenyl-2-carbonyl chloride
• CAS No: 1261824-86-5
• MF: C₁₄H₇ClF₄O
• MW: 302.651396989822
• CID: 4992581
• Update Time: 2025-07-15

5-Fluoro-4'-(trifluoromethyl)biphenyl-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4'-(trifluoromethyl)biphenyl-2-carbonyl chloride

• Inchi： 1S/C14H7ClF4O/c15-13(20)11-6-5-10(16)7-12(11)8-1-3-9(4-2-8)14(17,18)19/h1-7H
• InChI Key： NXMCGWGCGLXKIK-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1C1C=CC(C(F)(F)F)=CC=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 350
• XLogP3: 5
• Topological Polar Surface Area: 17.1

Additional information on 5-Fluoro-4'-(trifluoromethyl)biphenyl-2-carbonyl chloride

Introduction to 5-Fluoro-4'-(trifluoromethyl)biphenyl-2-carbonyl chloride (CAS No. 1261824-86-5)

5-Fluoro-4'-(trifluoromethyl)biphenyl-2-carbonyl chloride (CAS No. 1261824-86-5) is a highly versatile and important compound in the field of medicinal chemistry and pharmaceutical research. This compound, also known as 5-fluoro-4'-(trifluoromethyl)biphenyl-2-carbonyl chloride, is characterized by its unique structural features, which include a fluoro-substituted biphenyl moiety and a trifluoromethyl group, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of 5-fluoro-4'-(trifluoromethyl)biphenyl-2-carbonyl chloride consists of a biphenyl core with a fluoro substituent at the 5-position of one phenyl ring and a trifluoromethyl group at the 4'-position of the other phenyl ring. The presence of these functional groups imparts unique electronic and steric properties to the molecule, which can significantly influence its reactivity and biological activity. The carbonyl chloride functionality at the 2-position of the biphenyl core further enhances its reactivity, making it an excellent electrophilic reagent in various synthetic transformations.

In recent years, there has been significant interest in the development of compounds with specific biological activities, particularly those that can modulate key enzymes and receptors involved in various diseases. 5-Fluoro-4'-(trifluoromethyl)biphenyl-2-carbonyl chloride has emerged as a promising intermediate in the synthesis of such compounds due to its ability to form stable covalent bonds with target proteins. This property is particularly useful in the design of covalent inhibitors, which have shown great potential in treating diseases such as cancer, neurodegenerative disorders, and infectious diseases.

One of the key applications of 5-fluoro-4'-(trifluoromethyl)biphenyl-2-carbonyl chloride is in the synthesis of kinase inhibitors. Kinases are a class of enzymes that play crucial roles in cellular signaling pathways and are often dysregulated in various diseases. The fluoro and trifluoromethyl substituents on the biphenyl core can enhance the binding affinity and selectivity of kinase inhibitors, leading to improved therapeutic outcomes. For example, recent studies have demonstrated that derivatives of 5-fluoro-4'-(trifluoromethyl)biphenyl-2-carbonyl chloride can effectively inhibit specific kinases involved in cancer progression, thereby providing new avenues for targeted therapy.

Beyond its use in pharmaceutical research, 5-fluoro-4'-(trifluoromethyl)biphenyl-2-carbonyl chloride also finds applications in the development of agrochemicals. The unique electronic properties conferred by the fluoro and trifluoromethyl groups make it an excellent starting material for the synthesis of herbicides and fungicides with enhanced efficacy and reduced environmental impact. For instance, derivatives of this compound have been shown to exhibit potent herbicidal activity against a wide range of weeds while maintaining low toxicity to non-target organisms.

The synthesis of 5-fluoro-4'-(trifluoromethyl)biphenyl-2-carbonyl chloride typically involves several steps, including the formation of the biphenyl core, introduction of the fluoro and trifluoromethyl substituents, and conversion to the carbonyl chloride functionality. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. For example, palladium-catalyzed cross-coupling reactions have been successfully employed to construct the biphenyl core with high regioselectivity and yield. Additionally, green chemistry principles are increasingly being applied to minimize environmental impact during synthesis.

In conclusion, 5-fluoro-4'-(trifluoromethyl)biphenyl-2-carbonyl chloride (CAS No. 1261824-86-5) is a highly valuable compound with diverse applications in medicinal chemistry, pharmaceutical research, and agrochemical development. Its unique structural features and reactivity make it an essential intermediate in the synthesis of compounds with specific biological activities. Ongoing research continues to explore new applications and derivatives of this compound, further highlighting its importance in modern chemical science.